Cas no 1086600-36-3 (tert-butyl N-{2-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethyl}carbamate)

Tert-butyl N-{2-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethyl}carbamate is a boronic ester derivative commonly employed as an intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The tert-butyl carbamate (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety provides improved air and moisture stability compared to boronic acids, ensuring easier handling and storage. This compound is valuable in pharmaceutical and materials science research, enabling efficient C-C bond formation for complex molecule construction. Its structural features make it a versatile reagent for the synthesis of aryl- and heteroaryl-substituted compounds.

tert-butyl N-{2-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethyl}carbamate structure

1086600-36-3 structure

Product Name:tert-butyl N-{2-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethyl}carbamate

CAS No:1086600-36-3

MF:C₁₉H₃₀BNO₄

MW:347.256805896759

MDL:MFCD22415451

CID:4560253

PubChem ID:67000000

Update Time:2025-05-27

tert-butyl N-{2-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenethylcarbamate
- tert-Butyl N-{2-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethyl}carbamate
- tert-butyl N-[2-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethyl]carbamate
- AMY19350
- {2-[2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-ethyl}-carbamic acid tert-butyl ester
- tert-butyl N-{2-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethyl}carbamate
- MDL： MFCD22415451
- Inchi： 1S/C19H30BNO4/c1-17(2,3)23-16(22)21-13-12-14-10-8-9-11-15(14)20-24-18(4,5)19(6,7)25-20/h8-11H,12-13H2,1-7H3,(H,21,22)
- InChI Key： WADCCZWZIKUZGB-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC=CC=2CCNC(=O)OC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 6
Complexity: 457
Topological Polar Surface Area: 56.8

tert-butyl N-{2-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethyl}carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM204777-1g	tert-Butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenethylcarbamate	1086600-36-3	97%	1g	$956	2023-02-03
Enamine	EN300-194935-0.05g	tert-butyl N-{2-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethyl}carbamate	1086600-36-3	95%	0.05g	$151.0	2023-09-17
Enamine	EN300-194935-0.1g	tert-butyl N-{2-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethyl}carbamate	1086600-36-3	95%	0.1g	$226.0	2023-09-17
Enamine	EN300-194935-0.25g	tert-butyl N-{2-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethyl}carbamate	1086600-36-3	95%	0.25g	$321.0	2023-09-17
Enamine	EN300-194935-0.5g	tert-butyl N-{2-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethyl}carbamate	1086600-36-3	95%	0.5g	$507.0	2023-09-17
Enamine	EN300-194935-1.0g	tert-butyl N-{2-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethyl}carbamate	1086600-36-3	95%	1.0g	$650.0	2023-07-07
Enamine	EN300-194935-2.5g	tert-butyl N-{2-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethyl}carbamate	1086600-36-3	95%	2.5g	$1365.0	2023-09-17
Enamine	EN300-194935-5.0g	tert-butyl N-{2-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethyl}carbamate	1086600-36-3	95%	5.0g	$2697.0	2023-07-07
Enamine	EN300-194935-10.0g	tert-butyl N-{2-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethyl}carbamate	1086600-36-3	95%	10.0g	$5265.0	2023-07-07
Enamine	EN300-194935-1g	tert-butyl N-{2-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethyl}carbamate	1086600-36-3	95%	1g	$650.0	2023-09-17